BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 2-
Bromo-1-iodo-4-methylbenzene

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: 2-Bromo-1-iodo-4-methylbenzene

Cat. No.: B047834

Essential Safety and Handling Guide for 2-Bromo-1-
iodo-4-methylbenzene

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Bromo-1-iodo-4-methylbenzene in a laboratory setting. The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals
by minimizing exposure and mitigating risks associated with this chemical.

Chemical Identifier:
e Name: 2-Bromo-1-iodo-4-methylbenzene
e Synonyms: 2-Bromo-4-iodotoluene

« CAS Number: 26670-89-3[1][2]

Hazard Identification and GHS Classification

2-Bromo-1-iodo-4-methylbenzene is classified as a hazardous substance.[3] All personnel
must be fully aware of its potential dangers before handling. The Globally Harmonized System
(GHS) classifications are as follows:
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Hazard Class Hazard Statement Signal Word Pictogram
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3), Respiratory tract
irritation

respiratory irritation

Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory to prevent skin and eye contact,

and respiratory irritation.
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PPE Category

Specification

Rationale

Hand Protection

Nitrile or Neoprene gloves.

Provides protection against
incidental splashes and
contact with halogenated
aromatic hydrocarbons.[4]
Always check for tears or

punctures before use.[4]

Eye Protection

Chemical splash goggles that
meet EN166 or ANSI Z287.1

standards.

Protects against splashes that
can cause serious eye
irritation.[5][6] Safety glasses

are not sufficient.[5]

Body Protection

Flame-resistant lab coat, fully

buttoned.

Protects skin from potential

splashes.

Respiratory Protection

Use in a well-ventilated area,
such as a certified chemical

fume hood.

Prevents inhalation of vapors
that may cause respiratory

irritation.[7]

Footwear

Closed-toe shoes.

Protects feet from spills.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the safe handling of 2-Bromo-1-iodo-4-methylbenzene from

preparation to temporary storage.

1. Preparation:

e Ensure a chemical fume hood is operational and the sash is at the appropriate working

height.

» Verify that an eyewash station and safety shower are accessible and unobstructed.[7]

o Assemble all necessary equipment and reagents within the fume hood to minimize

movement of the hazardous material.

» Don the required PPE as specified in the table above.
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2. Handling:

e Conduct all manipulations of 2-Bromo-1-iodo-4-methylbenzene within the chemical fume
hood to control vapor exposure.[7]

» Avoid direct contact with skin and eyes.

« In case of accidental contact, follow the first-aid measures outlined below.

o Keep containers tightly closed when not in use to prevent the release of vapors.[2]
3. Post-Handling and Cleanup:

» Decontaminate all surfaces that may have come into contact with the chemical using an
appropriate solvent and then soap and water.

e Wipe down the work area within the fume hood.

o Properly dispose of all contaminated materials, including gloves and wipes, in the designated
hazardous waste container.

First-Aid Measures

Immediate action is required in the event of exposure.
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Exposure Route

First-Aid Procedure

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with plenty of soap and
water.[2][7] Seek medical attention if skin

irritation persists.[7]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.[2][7]

Seek immediate medical attention.[7]

Move the person to fresh air. If breathing is

Inhalation difficult, provide oxygen.[2] Seek medical
attention if respiratory symptoms persist.[7]
Do NOT induce vomiting. Rinse mouth with
) water.[2] Never give anything by mouth to an
Ingestion

unconscious person.[2] Seek immediate medical

attention.[7]

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

[EEN

. Waste Segregation:

¢ All solid waste contaminated with 2-Bromo-1-iodo-4-methylbenzene (e.g., gloves, paper

towels, empty containers) must be placed in a designated "Halogenated Organic Solid

Waste" container.

» Liquid waste containing this chemical should be collected in a separate, clearly labeled

"Halogenated Organic Liquid Waste" container.

e Do not mix with non-halogenated waste streams.

2. Labeling:
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» All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
"2-Bromo-1-iodo-4-methylbenzene,” and the associated hazards (Irritant).

3. Storage:
« Store waste containers in a designated satellite accumulation area.

o Keep containers tightly closed and stored in a cool, dry, and well-ventilated place away from
incompatible materials such as strong oxidizing agents.[2][7]

Experimental Workflow and Safety Diagram

The following diagram illustrates the key steps and safety precautions for handling 2-Bromo-1-
iodo-4-methylbenzene.

Caption: Workflow for safe handling of 2-Bromo-1-iodo-4-methylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-bromo-1-iodo-4-methylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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